Cas no 1251545-82-0 (3-{5-4-(ethanesulfonyl)phenyl-1,3,4-oxadiazol-2-yl}-1-(2-fluorophenyl)urea)

• Product Name: 3-{5-4-(ethanesulfonyl)phenyl-1,3,4-oxadiazol-2-yl}-1-(2-fluorophenyl)urea
• CAS No: 1251545-82-0
• MF: C₁₇H₁₅FN₄O₄S
• MW: 390.388805627823
• CID: 6388226
• PubChem ID: 49669527
• Update Time: 2025-05-22

3-{5-4-(ethanesulfonyl)phenyl-1,3,4-oxadiazol-2-yl}-1-(2-fluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{5-4-(ethanesulfonyl)phenyl-1,3,4-oxadiazol-2-yl}-1-(2-fluorophenyl)urea
• 1-[5-(4-ethylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(2-fluorophenyl)urea
• VU0520046-1
• 3-{5-[4-(ethanesulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}-1-(2-fluorophenyl)urea
• 1251545-82-0
• 1-(5-(4-(ethylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)-3-(2-fluorophenyl)urea
• F5773-1296
• AKOS024518067

• Inchi： 1S/C17H15FN4O4S/c1-2-27(24,25)12-9-7-11(8-10-12)15-21-22-17(26-15)20-16(23)19-14-6-4-3-5-13(14)18/h3-10H,2H2,1H3,(H2,19,20,22,23)
• InChI Key： XAWUYFOQJPGALN-UHFFFAOYSA-N
• SMILES： N(C1=NN=C(C2=CC=C(S(CC)(=O)=O)C=C2)O1)C(NC1=CC=CC=C1F)=O

Computed Properties

• Exact Mass: 390.07980431g/mol
• Monoisotopic Mass: 390.07980431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-{5-4-(ethanesulfonyl)phenyl-1,3,4-oxadiazol-2-yl}-1-(2-fluorophenyl)urea

Comprehensive Overview of 3-{5-[4-(ethanesulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}-1-(2-fluorophenyl)urea (CAS No. 1251545-82-0)

3-{5-[4-(ethanesulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}-1-(2-fluorophenyl)urea (CAS No. 1251545-82-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a 1,3,4-oxadiazole core, a 2-fluorophenyl group, and a urea moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural complexity and functional diversity.

The compound's CAS number 1251545-82-0 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, 3-{5-[4-(ethanesulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}-1-(2-fluorophenyl)urea, reflects its intricate molecular architecture, which includes an ethanesulfonyl group attached to a phenyl ring, further linked to the 1,3,4-oxadiazole scaffold. This structural motif is often explored in drug discovery due to its ability to interact with biological targets selectively.

In recent years, the demand for small-molecule therapeutics and agrochemical agents has surged, driven by advancements in precision medicine and sustainable agriculture. 3-{5-[4-(ethanesulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}-1-(2-fluorophenyl)urea aligns with these trends, as its oxadiazole and urea functionalities are known to exhibit bioactivity. For instance, 1,3,4-oxadiazole derivatives are frequently investigated for their antimicrobial, anti-inflammatory, and anticancer properties, making this compound a subject of ongoing research.

From a synthetic chemistry perspective, the preparation of 3-{5-[4-(ethanesulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}-1-(2-fluorophenyl)urea involves multi-step organic transformations, including cyclization and sulfonylation reactions. These processes require precise control over reaction conditions to achieve high yields and purity. The compound's fluorophenyl group enhances its metabolic stability, a desirable trait in drug development, while the ethanesulfonyl moiety may contribute to its solubility and binding affinity.

The pharmaceutical industry is increasingly focusing on targeted therapies and personalized medicine, where compounds like 3-{5-[4-(ethanesulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}-1-(2-fluorophenyl)urea play a pivotal role. Its potential applications span oncology, neurology, and infectious diseases, depending on its mechanism of action. Additionally, agrochemical researchers are exploring its utility in crop protection, leveraging its structural features to develop novel pesticides or herbicides with improved efficacy and environmental safety.

Market dynamics for such specialized compounds are influenced by factors like intellectual property status, regulatory approvals, and collaborative research initiatives. As of now, CAS No. 1251545-82-0 is primarily of interest to academic and industrial researchers, with limited commercial availability. However, its unique properties position it as a potential lead compound for future drug candidates or agrochemical formulations.

In conclusion, 3-{5-[4-(ethanesulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}-1-(2-fluorophenyl)urea represents a fascinating example of modern medicinal and agrochemical chemistry. Its combination of a 1,3,4-oxadiazole core, fluorophenyl group, and urea linkage offers diverse opportunities for innovation. Researchers and industry professionals continue to explore its potential, driven by the growing need for sustainable and effective chemical solutions in healthcare and agriculture.